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Compound of Interest

Compound Name: 4,5-Dibromobenzene-1,2-diol

Cat. No.: B1296110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,5-
dibromocatechol. The information is curated for professionals in research and development
who require precise data for experimental design, synthesis, and drug development
applications. This document outlines key physical constants, provides detailed experimental
protocols for their determination, and includes a logical workflow for the characterization of
such compounds.

Core Physical Properties of 4,5-Dibromocatechol

Quantitative data regarding the physical properties of 4,5-dibromocatechol have been compiled
and are presented in the table below for ease of reference and comparison.

Property Value Source
Molecular Formula CeHaBr20:2 [1]
Molecular Weight 267.90 g/mol

CAS Number 2563-26-0 [1]
Appearance Powder, crystals, or chunks

Melting Point 111-116 °C

Storage Temperature Room temperature
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Experimental Protocols

The following sections detail standardized methodologies for the determination of key physical
properties of solid organic compounds like 4,5-dibromocatechol.

Melting Point Determination

The melting point is a critical physical property that provides information on the purity of a
crystalline solid.

Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure
crystalline solid, this transition occurs over a narrow temperature range. Impurities typically
depress the melting point and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 4,5-dibromocatechol is finely
powdered. The open end of a capillary tube is pressed into the powder. The tube is then
tapped gently on a hard surface to pack the sample into the sealed end, aiming for a sample
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

¢ Measurement:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o A preliminary, rapid heating is performed to get an approximate melting point.
o The apparatus is allowed to cool.

o Asecond, more careful determination is made with a fresh sample. The temperature is
raised quickly to about 10-15 °C below the approximate melting point, and then the
heating rate is slowed to 1-2 °C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has turned into a clear liquid is recorded as
the end of the melting range.

Solubility Determination

Understanding the solubility of a compound is essential for its purification, formulation, and
biological testing.

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The
solubility of a substance fundamentally depends on the physical and chemical properties of
both the solute and the solvent.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Analytical balance

A selection of solvents (polar and non-polar, e.g., water, ethanol, dimethyl sulfoxide (DMSO),
hexane)

Procedure for Qualitative Assessment:
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o Asmall, pre-weighed amount of 4,5-dibromocatechol (e.g., 10 mg) is placed into a test tube.
» A small volume of the chosen solvent (e.g., 1 mL) is added to the test tube.
o The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

o The mixture is visually inspected for the dissolution of the solid. If the solid dissolves
completely, the compound is considered soluble in that solvent under these conditions.

« If the solid does not dissolve, the process can be repeated with gentle heating, noting any
changes in solubility. This process is repeated for a range of solvents to build a solubility
profile.

Compound Characterization Workflow

The physical and chemical characterization of a compound like 4,5-dibromocatechol follows a
logical progression to confirm its identity, purity, and structure. The following diagram illustrates
a typical workflow.
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Caption: Workflow for the Characterization of 4,5-Dibromocatechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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